6,6-Dimethyl-2-(methylsulfanyl)-3,5,6,8-tetrahydro-4H-pyrano[4',3':4,5]thieno[2,3-d]pyrimidin-4-one
6,6-Dimethyl-2-(methylsulfanyl)-3,5,6,8-tetrahydro-4H-pyrano[4',3':4,5]thieno[2,3-d]pyrimidin-4-one
Brand Name:
Vulcanchem
CAS No.:
300730-48-7
VCID:
VC0376918
InChI:
InChI=1S/C12H14N2O2S2/c1-12(2)4-6-7(5-16-12)18-10-8(6)9(15)13-11(14-10)17-3/h4-5H2,1-3H3,(H,13,14,15)
SMILES:
CC1(CC2=C(CO1)SC3=C2C(=O)NC(=N3)SC)C
Molecular Formula:
C12H14N2O2S2
Molecular Weight:
282.4g/mol
6,6-Dimethyl-2-(methylsulfanyl)-3,5,6,8-tetrahydro-4H-pyrano[4',3':4,5]thieno[2,3-d]pyrimidin-4-one
CAS No.: 300730-48-7
Main Products
VCID: VC0376918
Molecular Formula: C12H14N2O2S2
Molecular Weight: 282.4g/mol
![6,6-Dimethyl-2-(methylsulfanyl)-3,5,6,8-tetrahydro-4H-pyrano[4',3':4,5]thieno[2,3-d]pyrimidin-4-one - 300730-48-7](/images/no_structure.jpg)
| CAS No. | 300730-48-7 |
|---|---|
| Product Name | 6,6-Dimethyl-2-(methylsulfanyl)-3,5,6,8-tetrahydro-4H-pyrano[4',3':4,5]thieno[2,3-d]pyrimidin-4-one |
| Molecular Formula | C12H14N2O2S2 |
| Molecular Weight | 282.4g/mol |
| IUPAC Name | 12,12-dimethyl-5-methylsulfanyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one |
| Standard InChI | InChI=1S/C12H14N2O2S2/c1-12(2)4-6-7(5-16-12)18-10-8(6)9(15)13-11(14-10)17-3/h4-5H2,1-3H3,(H,13,14,15) |
| Standard InChIKey | NAJSMHGCAMZELH-UHFFFAOYSA-N |
| Isomeric SMILES | CC1(CC2=C(CO1)SC3=NC(=NC(=C23)O)SC)C |
| SMILES | CC1(CC2=C(CO1)SC3=C2C(=O)NC(=N3)SC)C |
| Canonical SMILES | CC1(CC2=C(CO1)SC3=C2C(=O)NC(=N3)SC)C |
| Solubility | 13.9 [ug/mL] |
| PubChem Compound | 826345 |
| Last Modified | Nov 11 2021 |
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